Cas no 2228971-71-7 (Benzyl (S)-3,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate)

• Product Name: Benzyl (S)-3,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• CAS No: 2228971-71-7
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• CID: 4641122
• Update Time: 2025-06-10

Benzyl (S)-3,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl (S)-3,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate

• Inchi： 1S/C15H17N3O2/c1-10-13-8-18(11(2)14(13)17-16-10)15(19)20-9-12-6-4-3-5-7-12/h3-7,11H,8-9H2,1-2H3,(H,16,17)/t11-/m0/s1
• InChI Key： VDLYALNDLSQDJG-NSHDSACASA-N
• SMILES： N1=C(C)C2CN(C(OCC3=CC=CC=C3)=O)[C@@H](C)C=2N1

Additional information on Benzyl (S)-3,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate

Benzyl (S)-3,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate: A Comprehensive Overview

Benzyl (S)-3,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate (CAS no. 2228971-71-7) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and applications in drug development. The unique structural features of this molecule, including its chiral center and aromatic substituents, make it a promising candidate for further investigation in various therapeutic areas.

The< strong>structure of Benzyl (S)-3,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate consists of a pyrrolopyrazole core with benzyl and dimethyl substituents. The presence of a stereogenic center at the fifth position of the pyrrolopyrazole ring imparts chirality to the molecule, which is a critical factor in determining its biological activity. The carboxylate group at the fifth position enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

In recent years, there has been a growing interest in< strong>heterocyclic compounds due to their wide range of biological activities. Pyrazole derivatives have been extensively studied for their potential as antimicrobial, anti-inflammatory, anticancer, and anti-HIV agents. The< strong>Benzyl (S)-3,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate is no exception and has shown promising results in preclinical studies.

One of the most notable features of this compound is its ability to interact with biological targets in a highly specific manner. The chiral center at the fifth position allows for the formation of stable complexes with enzymes and receptors, which can modulate their activity. This specificity is crucial for developing drugs that have high efficacy with minimal side effects. The< strong>Benzyl (S)-3,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate has been found to exhibit inhibitory activity against several enzymes involved in cancer cell proliferation and inflammation.

The< strong>pharmacological properties of Benzyl (S)-3,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate have been extensively studied in various in vitro and in vivo models. Research has shown that this compound can effectively inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key players in inflammation and pain pathways. Additionally, it has demonstrated potential as an antitumor agent by inhibiting the growth of cancer cells and inducing apoptosis.

In addition to its anti-inflammatory and anticancer properties,< strong>Benzyl (S)-3,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate has also shown promise in other therapeutic areas. For instance, it has been found to possess neuroprotective effects by protecting neurons from oxidative stress and excitotoxicity. This makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The< strong>synthesis of Benzyl (S)-3,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically starts with the condensation of appropriate precursors to form the pyrrolopyrazole core. Subsequent functionalization steps introduce the benzyl group and dimethyl substituents at strategic positions on the ring. The final step involves the introduction of the carboxylate group at the fifth position through esterification or carboxylation reactions.

The< strong>catalytic methods used in the synthesis of this compound have been refined over time to improve efficiency and reduce environmental impact. Transition metal catalysts such as palladium and copper have been employed to facilitate key reactions under mild conditions. These catalytic methods not only enhance reaction rates but also minimize waste generation.

The< strong>analytical characterization of Benzyl (S)-3,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate is crucial for ensuring its purity and identity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used for this purpose. These analytical methods provide detailed information about the molecular structure and purity of the compound.

In conclusion,< strong>Benzyl (S)-3,6-dimethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further investigation in various therapeutic areas such as oncology、neurology、and inflammation research。 With continued research efforts aimed at optimizing its synthesis、pharmacological properties、and clinical efficacy，this compound holds promise as a valuable addition to future drug development pipelines。